3-(2-Cyclopenten-1-yl)-2-hydroxy-5-methylbenzaldehyde

• CAS No.: 821005-51-0
• Molecular Formula: C13H14O2
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 3-cyclopent-2-en-1-yl-2-hydroxy-5-methylbenzaldehyde
• InChI: InChI=1S/C13H14O2/c1-9-6-11(8-14)13(15)12(7-9)10-4-2-3-5-10/h2,4,6-8,10,15H,3,5H2,1H3
• InChI Key: ZKVQEIMVCREISE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C2CCC=C2)O)C=O

Description

3-(2-Cyclopenten-1-yl)-2-hydroxy-5-methylbenzaldehyde is a benzaldehyde derivative featuring a hydroxyl group at position 2, a methyl group at position 5, and a 2-cyclopentenyl substituent at position 2. The 3-position substituent plays a critical role in modulating reactivity, coordination behavior, and applications, as demonstrated by analogues with chloromethyl, benzo-thiazolyl, and tetrasubstituted ethylenediamine groups .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Substituent Effects on Chemical Properties and Reactivity

The 3-position substituent significantly influences the compound’s physicochemical properties. A comparison of key analogues is summarized below:

Substituent at 3-Position	Key Properties/Applications	Reference
Chloromethyl	High reactivity in nucleophilic substitution; precursor for further functionalization
Benzo[d]thiazol-2-yl	Fluorescent probe for Al³+ ions with dual colorimetric/fluorometric response (LOD: 0.5 µM)
Tetrasubstituted ethylenediamine	Hexadentate ligand for high-oxidation-state metals (e.g., Tc³⁺, Ga³⁺); intramolecular H-bonding
2-Cyclopenten-1-yl (hypothetical)	Potential increased lipophilicity; possible applications in drug delivery or catalysis	N/A

Key Findings:

• Chloromethyl Derivative (3-(Chloromethyl)-2-hydroxy-5-methylbenzaldehyde): Reactivity: The chloromethyl group enables facile substitution reactions, making it a versatile intermediate in organic synthesis .

• Benzo-thiazolyl Derivative (3-(Benzo[d]thiazol-2-yl)-2-hydroxy-5-methylbenzaldehyde) :

  • Fluorescence: Exhibits a ratiometric response to Al³+ ions with minimal interference from other metals, attributed to the electron-withdrawing benzo-thiazole group enhancing charge transfer .
• Ethylenediamine-Based Derivative: Coordination Chemistry: The tetrasubstituted ethylenediamine backbone facilitates the stabilization of metal complexes, with intramolecular hydrogen bonds (S(6) motifs) dictating molecular conformation . Biomedical Relevance: Potential use in radiopharmaceuticals for diagnostic imaging due to strong metal-binding affinity .

Structural and Crystallographic Insights

• Ethylenediamine Derivative : X-ray crystallography reveals an extended conformation of the ethylenediamine backbone, with bifurcated hydrogen bonds (O–H⋯N/O–H⋯O) stabilizing the structure. The 2-hydroxy-5-methylbenzaldehyde moiety participates in intramolecular H-bonding with the aldehyde group .
• Chloromethyl Derivative : While crystallographic data are unavailable, its molecular formula (C₉H₉ClO₂) and molar mass (184.62 g/mol) suggest a compact structure conducive to solid-state reactivity .